Thulium sulfate octahydrate

Specification

• CAS No.: 13778-40-0
• Molecular Formula: H16O20S3Tm2
• Molecular Weight: 770.156
• IUPAC Name: thulium(3+);trisulfate;octahydrate
• Standard InChI: InChI=1S/3H2O4S.8H2O.2Tm/c3*1-5(2,3)4;;;;;;;;;;/h3*(H2,1,2,3,4);8*1H2;;/q;;;;;;;;;;;2*+3/p-6
• Standard InChI Key: GPBYLGMJMIXKMU-UHFFFAOYSA-H
• SMILES: O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Tm+3].[Tm+3]

Introduction

Chemical Identity and Structure

Basic Composition and Identifiers

Thulium sulfate octahydrate is formally represented by the chemical formula Tm₂(SO₄)₃·8H₂O or alternatively as H₁₆O₂₀S₃Tm₂. This compound includes two thulium ions in the +3 oxidation state, three sulfate groups, and eight water molecules in its structure. The table below summarizes the key chemical identifiers for thulium sulfate octahydrate:

Identifier Type	Value
CAS Number	13778-40-0
Molecular Formula	Tm₂(SO₄)₃·8H₂O or H₁₆O₂₀S₃Tm₂
Molecular Weight	770.156 g/mol (770.17 g/mol)
Formula Weight (anhydrous)	626.06 g/mol
MDL Number	MFCD00149881
InChI Key	GPBYLGMJMIXKMU-UHFFFAOYSA-H
PubChem CID	71310074
EINECS Number	243-996-4

Chemical Properties

Solubility Characteristics

Thulium sulfate octahydrate demonstrates notable solubility characteristics that influence its handling and applications:

• Highly soluble in water

• Moderately soluble in strong mineral acids

• Limited solubility in organic solvents

The water solubility of thulium sulfate octahydrate is a characteristic property shared with many rare-earth sulfates, making it suitable for aqueous solution preparation in various research applications.

Synthesis and Production

The synthesis of thulium sulfate octahydrate requires careful control of reaction conditions to ensure high purity and yield. While the search results don't provide detailed synthetic procedures, the production typically involves the reaction of thulium oxide or thulium salts with sulfuric acid under controlled conditions. Key considerations in the synthesis include:

• Precise temperature control during the reaction process

• Careful management of reactant concentrations

• Controlled crystallization conditions to achieve the desired octahydrate form

• Purification steps to reach the high purity levels (99.99%) required for research applications

Applications

Research Applications

Thulium sulfate octahydrate has found significant utility in various scientific research contexts due to its unique properties:

• Functions as a reactant in dehydration reactions

• Serves as a source of thulium ions for coordination chemistry studies

• Used in spectroscopic investigations of rare-earth elements

• Employed in materials science research for developing novel functional materials

Optical Applications

The compound has particular significance in optical applications, especially:

• Important dopant for fiber amplifiers

• Component in the development of specialized lasers

• Used in the creation of phosphors with distinctive emission characteristics

• Applied in optical materials research due to the unique spectroscopic properties of Tm³⁺ ions

Magnetic Applications

The magnetic properties of thulium sulfate octahydrate make it valuable for:

• Research into magnetic materials

• Studies of paramagnetic behavior in lanthanide compounds

• Investigations of magnetic ordering at low temperatures

Research Methodologies

Solution Preparation

For research applications, precise solution preparation is essential. Based on the molecular weight of thulium sulfate octahydrate (770.18 g/mol), the following table provides guidance for preparing stock solutions of different concentrations:

Desired Concentration	Solution Volume for 1 mg	Solution Volume for 5 mg	Solution Volume for 10 mg
1 mM	1.2984 mL	6.492 mL	12.984 mL
5 mM	0.2597 mL	1.2984 mL	2.5968 mL
10 mM	0.1298 mL	0.6492 mL	1.2984 mL

These calculations assist researchers in preparing solutions with precise molar concentrations for experimental work.